molecular formula C13H14N4OS B6519984 3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide CAS No. 933218-96-3

3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide

Cat. No. B6519984
CAS RN: 933218-96-3
M. Wt: 274.34 g/mol
InChI Key: ONCJSFSSELVSLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide” is a derivative of triazolothiadiazine . Triazolothiadiazines are heterocyclic compounds that have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . They are considered important in drug design, discovery, and development .

Advantages and Limitations for Lab Experiments

3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide has several advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is its versatility. This compound can be used in a variety of experiments, from drug discovery and development to basic research and clinical trials. Additionally, this compound is relatively easy to synthesize and is relatively stable, making it ideal for use in laboratory experiments. However, one of the main limitations of using this compound is its potential toxicity. This compound is a synthetic compound and should be handled with caution in order to avoid any potential adverse effects.

Future Directions

There are numerous potential future directions for 3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide research. One potential direction is to further explore the mechanisms of action of this compound, as well as its potential therapeutic applications. Additionally, further research could be conducted on the potential toxicity of this compound and its potential adverse effects. Finally, further research could be conducted on the synthesis of this compound, including exploring different methods of synthesis and optimizing the reaction conditions.

Synthesis Methods

3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide can be synthesized through several methods. The most common and widely used method is the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in aqueous solution. This reaction yields this compound as the main product. Other methods for synthesizing this compound include the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in organic solvents, the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in aqueous solution with a catalytic amount of a base, and the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in aqueous solution with a catalytic amount of an acid.

Scientific Research Applications

3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide has a wide range of applications in scientific research. It has been studied for its potential to act as a drug transporter, as a ligand for proteins and enzymes, and as a potential drug for treating various diseases. This compound has also been studied for its potential to inhibit the growth of cancer cells and to act as an anti-inflammatory agent. Additionally, this compound has been used in drug discovery and development, as well as in basic research and clinical trials.

properties

IUPAC Name

N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-3-phenylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14N4OS/c18-11(7-6-10-4-2-1-3-5-10)14-12-15-16-13-17(12)8-9-19-13/h1-5H,6-9H2,(H,14,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONCJSFSSELVSLU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSC2=NN=C(N21)NC(=O)CCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.